3-Bromo-6-(2-fluoro-phenyl)-pyridazine

• Molecular Formula: C10H6BrFN2
• Molecular Weight: 253.07 g/mol
• IUPAC Name: 3-bromo-6-(2-fluorophenyl)pyridazine
• InChI: InChI=1S/C10H6BrFN2/c11-10-6-5-9(13-14-10)7-3-1-2-4-8(7)12/h1-6H
• InChI Key: QBKPWMYPVDZSPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(C=C2)Br)F

Description

3-Bromo-6-(2-fluoro-phenyl)-pyridazine is a brominated pyridazine derivative featuring a fluorine-substituted phenyl group at the 6-position and a bromine atom at the 3-position. These reactions typically employ brominated pyridazine precursors and (hetero)aryl boronic acids, though yields are often low (14–28%) due to competing homocoupling or hydrolytic deboronation . The bromine atom serves as a reactive site for further functionalization, making such compounds valuable intermediates in medicinal chemistry and materials science.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Properties

The electronic and steric properties of substituents significantly influence the reactivity and applications of bromo-pyridazine derivatives. Key analogs include:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	References
3-Bromo-6-(trifluoromethyl)pyridazine	C₅H₂BrF₃N₂	-CF₃ at C6	High lipophilicity (XLogP3: 1.8); used in agrochemicals
3-Bromo-6-(2-thienyl)pyridazine	C₈H₅BrN₂S	Thiophene at C6	Lower yields in Suzuki couplings (~16–25%); optical applications
3-Bromo-6-(pyridin-2-yl)pyridazine	C₉H₆BrN₃	Pyridine at C6	Enhanced biological activity; nucleophilic substitution potential
3-Bromo-6-ethylpyridazine	C₆H₇BrN₂	Ethyl group at C6	Hydrobromide salt form improves solubility
3-Bromo-6-(2-fluoro-phenyl)-pyridazine	C₁₀H₆BrFN₂	2-fluoro-phenyl at C6	Predicted enhanced π-π stacking; unexplored pharmacological potential	—

Key Observations :

• Electron-Withdrawing Groups (EWGs) : The trifluoromethyl (-CF₃) group in C₅H₂BrF₃N₂ increases lipophilicity and stability, making it suitable for hydrophobic environments . In contrast, the 2-fluoro-phenyl group in the target compound balances electron withdrawal (via fluorine) with aromatic interactions.
• Heteroaryl Substituents : Thiophene and pyridine moieties (C₈H₅BrN₂S, C₉H₆BrN₃) introduce conjugation pathways, useful in optoelectronic materials .
• Synthetic Challenges : Suzuki-Miyaura couplings with bromo-pyridazines universally suffer from low yields (14–28%) due to side reactions like homocoupling .

Physicochemical and Electronic Properties

For example:

• The 2-fluoro-phenyl group may exhibit similar electron-withdrawing effects but with added steric bulk compared to smaller substituents like ethyl or cyclopropyl .